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Compound of Interest

Compound Name: D1N8

Cat. No.: B12369961 Get Quote

Disclaimer: The term "D1N8" is not a standard chemical identifier. Based on common chemical

naming conventions and abbreviations used in research settings, it is likely an abbreviation for

either 1,8-Dinitropyrene or 1,8-Naphthalenediamine. This guide provides disposal procedures

for both substances. It is crucial to correctly identify the chemical before proceeding with any

handling or disposal protocol. Always refer to the specific Safety Data Sheet (SDS) for the

chemical in your possession.

Section 1: 1,8-Dinitropyrene
1,8-Dinitropyrene is a potent mutagen and is reasonably anticipated to be a human carcinogen.

It is primarily found in diesel exhaust particles. Extreme caution must be exercised during its

handling and disposal.

Quantitative Data
Property Value

Molecular Formula C₁₆H₈N₂O₄

Appearance Yellowish needles or powder

Melting Point 299 °C (decomposes)

Solubility Insoluble in water

Hazards Acute toxicity, Carcinogenicity, Mutagenicity

Experimental Protocols: Disposal of 1,8-Dinitropyrene
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Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Body Protection: Laboratory coat.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. For handling larger

quantities or in case of aerosolization, a NIOSH-approved respirator is recommended.

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste 1,8-Dinitropyrene and any contaminated materials (e.g., pipette tips,

weighing paper, contaminated gloves) in a designated, properly labeled, and sealed

hazardous waste container.

The container should be made of a compatible material (e.g., amber glass or a suitable

plastic).

Label the container clearly as "Hazardous Waste: 1,8-Dinitropyrene, Carcinogen".

Storage:

Store the hazardous waste container in a designated satellite accumulation area.

The storage area should be secure, well-ventilated, and away from incompatible materials.

Decontamination:

Decontaminate all surfaces and equipment that have come into contact with 1,8-

Dinitropyrene.

A suitable solvent (such as acetone or methanol) can be used for initial cleaning, followed

by soap and water.
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Collect all cleaning materials (e.g., wipes, solvent rinses) as hazardous waste.

Disposal:

Arrange for pickup and disposal by a licensed hazardous waste disposal company.

Do not dispose of 1,8-Dinitropyrene down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.

Disposal Workflow for 1,8-Dinitropyrene

Start: Handling 1,8-Dinitropyrene Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Labeled, Sealed Container

Store in Designated
Satellite Accumulation Area

Decontaminate Work Area
and Equipment

Arrange for Professional
Hazardous Waste Disposal

End: Proper Disposal Complete
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Caption: Disposal workflow for 1,8-Dinitropyrene.

Section 2: 1,8-Naphthalenediamine
1,8-Naphthalenediamine is a chemical intermediate that may cause skin irritation and allergic

reactions. It is also very toxic to aquatic life with long-lasting effects.[1]

Quantitative Data
Property Value

Molecular Formula C₁₀H₁₀N₂

Appearance Red-brown solid

Melting Point 63-66 °C

Boiling Point 205 °C @ 12 mmHg

Solubility Soluble in water

Hazards Skin sensitization, Aquatic toxicity

Experimental Protocols: Disposal of 1,8-
Naphthalenediamine
Personal Protective Equipment (PPE):

Gloves: Wear protective gloves.

Eye Protection: Safety glasses with side shields or goggles.

Body Protection: Laboratory coat.

Respiratory Protection: Avoid breathing dust/fume/gas/mist/vapors/spray.[1] Use in a well-

ventilated area.

Step-by-Step Disposal Procedure:
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Waste Collection:

Sweep up and shovel the solid material into a suitable container for disposal.[1]

Keep the waste in suitable, closed containers for disposal.[1]

Label the container as "Hazardous Waste: 1,8-Naphthalenediamine, Aquatic Toxin".

Storage:

Keep the container in a dry, cool, and well-ventilated place.[1]

Store away from strong oxidizing agents, strong acids, acid chlorides, and acid

anhydrides.[1]

Decontamination:

Wash any contaminated skin thoroughly with soap and water.[1]

Wash contaminated clothing before reuse.[1]

Clean work surfaces to prevent contamination.

Disposal:

Dispose of the contents and container to an approved waste disposal plant.[1]

Chemical waste generators must determine whether a discarded chemical is classified as

a hazardous waste and consult local, regional, and national hazardous waste regulations

to ensure complete and accurate classification.[1]

Do not allow the product to enter drains, as it is very toxic to aquatic organisms.[1]

Disposal Workflow for 1,8-Naphthalenediamine
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Start: Handling 1,8-Naphthalenediamine Waste
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Store in a Cool, Dry,
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as Necessary
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End: Proper Disposal Complete
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Caption: Disposal workflow for 1,8-Naphthalenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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